molecular formula C6H6N4S B8554358 2-(1H-1,2,4-triazol-1-yl)thiophen-3-amine

2-(1H-1,2,4-triazol-1-yl)thiophen-3-amine

Cat. No.: B8554358
M. Wt: 166.21 g/mol
InChI Key: IFHMCYPYLIGMMY-UHFFFAOYSA-N
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Description

2-(1H-1,2,4-triazol-1-yl)thiophen-3-amine is a useful research compound. Its molecular formula is C6H6N4S and its molecular weight is 166.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H6N4S

Molecular Weight

166.21 g/mol

IUPAC Name

2-(1,2,4-triazol-1-yl)thiophen-3-amine

InChI

InChI=1S/C6H6N4S/c7-5-1-2-11-6(5)10-4-8-3-9-10/h1-4H,7H2

InChI Key

IFHMCYPYLIGMMY-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1N)N2C=NC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-(3-nitrothiophen-2-yl)-1H-1,2,4-triazole (462 mg, 2.35 mmol), iron (1.31 g, 23.5 mmol) and ammonium chloride (163 mg, 3.06 mmol) in water (5 mL) was stirred at 100° C. for 18 h. The resulting suspension was filtered through a pad of diatomaceous earth and the filtrate was basified with aqueous NaOH. The aqueous solution was extracted with methylene chloride and the organic phase was separated, dried (Na2SO4), filtered and concentrated under vacuum to give 2-(1H-1,2,4-triazol-1-yl)thiophen-3-amine (314 mg, 1.89 mmol, 80%). Retention time (min)=0.454, method [1], MS(ESI) 167.0 (M+H).
Name
1-(3-nitrothiophen-2-yl)-1H-1,2,4-triazole
Quantity
462 mg
Type
reactant
Reaction Step One
Quantity
163 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
1.31 g
Type
catalyst
Reaction Step One

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